[(2-Ethylimidazo[2,1-b][1,3,4]thiadiazol-6-yl)-methyl]amine dihydrochloride

• IUPAC Name: (2-ethylimidazo[2,1-b][1,3,4]thiadiazol-6-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C7H10N4S.2ClH/c1-2-6-10-11-4-5(3-8)9-7(11)12-6;;/h4H,2-3,8H2,1H3;2*1H
• InChI Key: QFMVRLUSMNPWFL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C=C(N=C2S1)CN.Cl.Cl
• Molecular Formula: C7H12Cl2N4S
• Molecular Weight: 255.17 g/mol

Description

[(2-Ethylimidazo[2,1-b][1,3,4]thiadiazol-6-yl)-methyl]amine dihydrochloride is a unique chemical compound with the linear formula: C7H11N4Cl1S1. It is provided to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string: NCC1=CN(N/2)C(SC2=C\C)=N1.Cl. The InChI key for this compound is IGBSMKHNFIIBPX-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

The molecular formula of this compound is C7H12Cl2N4S and it has a molecular weight of 255.16798. It appears as a solid.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of Imidazo[2,1-b]-1,3,4-thiadiazole Derivatives: A series of derivatives were synthesized, highlighting the chemical versatility and potential for structural modification of this compound class (Abignente et al., 1985).
• Novel Synthesis Approaches: A study reported the synthesis of various derivatives, employing innovative methods like one-pot synthesis using ionic liquids, demonstrating advanced techniques in chemical synthesis (Ramprasad et al., 2016).
• Structural Analysis: Investigations into the crystal structures of related compounds provide insights into the molecular geometry and interactions, essential for understanding the chemical behavior of these compounds (El-Emam et al., 2020).

Biological and Pharmacological Studies

• Antimicrobial Properties: Several studies have explored the antimicrobial efficacy of derivatives, indicating potential applications in treating microbial infections (Gür et al., 2020).
• Cytotoxicity and Anticancer Research: Investigations into the cytotoxic effects on cancer cell lines have been conducted, suggesting possible roles in cancer therapy (Mavrova et al., 2009).

Chemical Modifications and Applications

• Functionalization for Enhanced Activity: Studies have shown that specific functionalization of the thiadiazole compounds can lead to improved biological activity, indicating a pathway for drug development (Rakhmonov et al., 2021).
• Synthesis of Novel Compounds: The creation of new compounds with this core structure opens up possibilities for diverse applications in pharmaceutical and chemical industries (Rawat & Verma, 2021).

Safety and Hazards

The safety information for [(2-Ethylimidazo[2,1-b][1,3,4]thiadiazol-6-yl)-methyl]amine dihydrochloride indicates that it is classified as a combustible solid. The flash point is not applicable. As with all chemicals, it should be handled with appropriate safety measures to prevent any harm.